Cas no 123064-84-6 (4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,2-(2,4-dihydroxyphenyl)-5-hydroxy-8-methyl-8-(4-methyl-3-pentenyl)-, (+)- (9CI))

• Product Name: 4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,2-(2,4-dihydroxyphenyl)-5-hydroxy-8-methyl-8-(4-methyl-3-pentenyl)-, (+)- (9CI)
• CAS No: 123064-84-6
• MF: C₂₅H₂₄O₆
• MW: 420.454467773438
• CID: 201401
• Update Time: 2025-04-19

4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,2-(2,4-dihydroxyphenyl)-5-hydroxy-8-methyl-8-(4-methyl-3-pentenyl)-, (+)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,2-(2,4-dihydroxyphenyl)-5-hydroxy-8-methyl-8-(4-methyl-3-pentenyl)-, (+)- (9CI)
• Brosimone G

• Inchi： 1S/C25H24O6/c1-14(2)5-4-9-25(3)10-8-17-22(31-25)13-20(29)23-19(28)12-21(30-24(17)23)16-7-6-15(26)11-18(16)27/h5-8,10-13,26-27,29H,4,9H2,1-3H3/t25-/m1/s1
• InChI Key： XWOSDRWRTNHQNR-RUZDIDTESA-N
• SMILES： C12O[C@@](CC/C=C(\C)/C)(C)C=CC1=C1OC(C3C(O)=CC(O)=CC=3)=CC(C1=C(O)C=2)=O

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 420.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 781
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.2A^2
• XLogP3: 3.938

Experimental Properties

• PSA: 52.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines